Cas no 102268-23-5 (3-ethyl-Furo[3,4-b]pyridine-5,7-dione)

• Product Name: 3-ethyl-Furo[3,4-b]pyridine-5,7-dione
• CAS No: 102268-23-5
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 1096625
• PubChem ID: 10921053
• Update Time: 2025-04-20

3-ethyl-Furo[3,4-b]pyridine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-Furo[3,4-b]pyridine-5,7-dione
• 3-ethylfuro[3,4-b]pyridine-5,7-dione
• Furo[3,4-b]pyridine-5,7-dione, 3-ethyl-
• BARJVHBYULOJMR-UHFFFAOYSA-N
• SCHEMBL7547799
• 5-ethyl-2,3-pyridinedicarboxylic anhydride
• DTXSID70448354
• 102268-23-5

• Inchi： 1S/C9H7NO3/c1-2-5-3-6-7(10-4-5)9(12)13-8(6)11/h3-4H,2H2,1H3
• InChI Key： BARJVHBYULOJMR-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1=O)=CC(=CN=2)CC)=O

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.378
• Boiling Point: 367.234 °C at 760 mmHg
• Flash Point: 175.897 °C
• PSA: 56.26000
• LogP: 0.95460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids